methyl 4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate

• IUPAC Name: methyl 4-[(1,3-dioxoisoindol-2-yl)methyl]benzoate
• InChI: InChI=1S/C17H13NO4/c1-22-17(21)12-8-6-11(7-9-12)10-18-15(19)13-4-2-3-5-14(13)16(18)20/h2-9H,10H2,1H3
• InChI Key: RVVRWHZJBHWUCT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol

Description

Methyl 4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. This compound is also known as MDIBEST, and it has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of MDIBEST is not fully understood. However, it has been suggested that MDIBEST may act as an inhibitor of certain enzymes or proteins. This inhibition may lead to changes in cellular processes, which could have therapeutic implications.
Biochemical and Physiological Effects
The biochemical and physiological effects of MDIBEST are not well characterized. However, studies have shown that MDIBEST has low toxicity and is well tolerated in animal models. It has also been shown to have good solubility in various solvents, which makes it an attractive compound for use in various applications.

Advantages and Limitations for Lab Experiments

MDIBEST has several advantages for use in lab experiments. It is easy to synthesize, has good solubility, and is well tolerated in animal models. However, there are also some limitations to its use. For example, MDIBEST is not commercially available, which means that it must be synthesized in the lab. This can be time-consuming and may require specialized equipment and expertise.

Future Directions

There are several future directions for research on MDIBEST. One direction is to further explore its potential as a building block in the synthesis of biologically active compounds. Another direction is to investigate its potential as a ligand in the development of metal-based antitumor agents. Additionally, there is potential for MDIBEST to be used in the development of new materials, such as liquid crystals and polymers. Finally, further studies are needed to fully understand the mechanism of action of MDIBEST and its potential therapeutic implications.

Synthesis Methods

MDIBEST has been synthesized using different methods, and the most common method involves the reaction of 4-bromomethyl benzoate with 1,3-dioxo-1,3-dihydro-2H-isoindole in the presence of a base. The reaction produces MDIBEST as a white solid with a yield of up to 80%. Other methods of synthesis include the use of palladium-catalyzed reactions and copper-catalyzed reactions.

Scientific Research Applications

MDIBEST has shown potential in various fields of research, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, MDIBEST has been used as a building block in the synthesis of biologically active compounds. It has also been used as a ligand in the development of metal-based antitumor agents. In materials science, MDIBEST has been used to synthesize new polymers and liquid crystals. In organic synthesis, MDIBEST has been used as a reagent in the synthesis of various compounds.